Cas no 33429-21-9 ( )

• Product Name: &nbsp
• CAS No: 33429-21-9
• MF: C₁₅H₁₉IS
• MW: 358.280835390091
• CID: 917957
• PubChem ID: 24190249
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• dimethyl-(4,6,8-trimethylazulen-1-yl)sulfanium,iodide
• NSC104309
• NSC-104309
• DTXSID80637777
• 33429-21-9
• Dimethyl(4,6,8-trimethylazulen-1-yl)sulfanium iodide
•  

• Inchi： 1S/C15H19S.HI/c1-10-8-11(2)13-6-7-14(16(4)5)15(13)12(3)9-10;/h6-9H,1-5H3;1H/q+1;/p-1
• InChI Key： PXWNQKVKZZBHPF-UHFFFAOYSA-M
• SMILES： [I-].[S+](C)(C)C1C=CC2=C(C)C=C(C)C=C(C)C2=1

Computed Properties

• Exact Mass: 358.02500
• Monoisotopic Mass: 358.02522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 25.30000
• LogP: 0.95740